Cas no 881916-00-3 (Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate)

• Product Name: Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate
• CAS No: 881916-00-3
• MF: C₂₁H₁₈O₅
• MW: 350.364626407623
• CID: 1034782
• PubChem ID: 14817491
• Update Time: 2025-05-28

Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate
• 4,5,7-TRICHLORO-2-METHYLQUINOLIN-8-OL
• Dimethyl 4,4'-[(1E,4E)-3-oxo-1,4-pentadiene-1,5-diyl]dibenzoate
• Dimethyl4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate
• 881916-00-3
• SCHEMBL5598683
• Benzoic acid, 4,4'-[(1E,4E)-3-oxo-1,4-pentadiene-1,5-diyl]bis-, dimethylester

• MDL： MFCD26793565
• Inchi： 1S/C21H18O5/c1-25-20(23)17-9-3-15(4-10-17)7-13-19(22)14-8-16-5-11-18(12-6-16)21(24)26-2/h3-14H,1-2H3/b13-7+,14-8+
• InChI Key： VPJRXBHPBXCPQN-FNCQTZNRSA-N
• SMILES： O(C)C(C1C=CC(/C=C/C(/C=C/C2C=CC(C(=O)OC)=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 350.11542367g/mol
• Monoisotopic Mass: 350.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.7Ų

Additional information on Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate

Recent Advances in the Study of Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate (CAS: 881916-00-3)

Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate (CAS: 881916-00-3) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, characterized by a conjugated diene system and ester functionalities, makes it a versatile building block for the synthesis of more complex molecules. Recent research has focused on its use in the preparation of polycyclic aromatic compounds, which are of interest due to their potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate these findings, suggesting a promising avenue for further development.

In addition to its anticancer potential, recent investigations have also explored the anti-inflammatory properties of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate derivatives could modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings were supported by in vivo experiments, which showed reduced inflammation in animal models, indicating the compound's potential as a lead structure for anti-inflammatory drug development.

Another area of interest is the compound's role in photodynamic therapy (PDT). A 2023 preprint article on ChemRxiv highlighted its ability to act as a photosensitizer, generating reactive oxygen species (ROS) upon light irradiation. This property could be harnessed for targeted cancer therapy, where the compound's selective accumulation in tumor cells and subsequent activation by light could lead to localized cell death. The study also noted the compound's favorable pharmacokinetic profile, including good solubility and low toxicity, which are critical for clinical translation.

Despite these promising findings, challenges remain in the optimization of Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate derivatives for therapeutic use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued research in the fields of medicinal chemistry and chemical biology.

In conclusion, Dimethyl 4,4'-((1E,4E)-3-oxopenta-1,4-diene-1,5-diyl)dibenzoate (CAS: 881916-00-3) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have elucidated its potential in anticancer, anti-inflammatory, and photodynamic therapies, paving the way for future investigations. As research progresses, this compound may emerge as a key player in the discovery of next-generation drugs, addressing unmet medical needs in oncology and inflammation.